Cas no 117106-21-5 (Boc-Dab(Fmoc)-OH)

• Product Name: Boc-Dab(Fmoc)-OH
• CAS No: 117106-21-5
• MF: C₂₄H₂₈N₂O₆
• MW: 440.48892
• MDL: MFCD00236845
• CID: 136153
• PubChem ID: 57652941
• Update Time: 2025-05-20

Boc-Dab(Fmoc)-OH Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(2S)-
• (S)-2-(Boc-amino)-4-(Fmoc-amino)butyric acid
• 3-METHOXYCARBONYL-5-NITROPHENYLBORONIC ACID
• Boc-Dab(Fmoc)-OH
• (S)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)butanoic acid
• Boc-L-2,4-Diaminobutyric acid(Fmoc)
• Boc-L-Dab(Fmoc)-OH
• Butanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]ami...
• Fmoc-L-2,4-Diaminobutyric acid(Boc)
• N-α-Boc-N-γ-Fmoc-L-2,4-diaminobutyric acid
• N-Boc-N'-Fmoc-L-2,4-diaminobutyric acid
• Nα-Boc-Nγ-Fmoc-L-2
• RARECHEM EM WB 0099
• (Tert-Butoxy)Carbonyl Dab(Fmoc)-OH
• Boc-Nγ-FMoc-L-2,4-diaMinobutyric acid
• N-Boc-N-Fmoc-L-2,4-diaminobutyric acid
• BOC-N-GAMMA-FMOC-L-2,4-DIAMINOBUTYRIC ACID
• BOC-ALPHA,GAMMA-DIAMINOBUTYRIC ACID(FMOC)-OH
• N-alpha-Boc-N-gamma-Fmoc-L-Diaminobutyric acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• N12079
• J-003507
• MJZDTTZGQUEOBL-FQEVSTJZSA-N
• SCHEMBL1000910
• (S)-N2-Boc-N4-Fmoc-2,4-diaminobutyric Acid
• N-alpha-t-Butyloxycarbonyl-N-beta-9-Fluorenylmethyloxycarbonyl-L-2,4-diaminobutyric acid (Boc-L-Dab(Fmoc)-OH)
• (2S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• CS-W011602
• Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (2S)-
• DS-15008
• Boc-Dab(Fmoc)-OH, >=98.0% (HPLC)
• 117106-21-5
• MFCD00236845
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}BUTANOIC ACID
• AKOS015901248
• EN300-7289644

• MDL： MFCD00236845
• Inchi： InChI=1S/C24H28N2O6/c1-24(2,3)32-23(30)26-20(21(27)28)12-13-25-22(29)31-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t20-/m0/s1
• InChI Key： MJZDTTZGQUEOBL-FQEVSTJZSA-N
• SMILES： CC(C)(OC(N[C@H](C(O)=O)CCNC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)=O)C

Computed Properties

• Exact Mass: 440.19500
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.243
• Boiling Point: 670.9℃ at 760 mmHg
• Flash Point: 359.6°C
• Refractive Index: 1.575
• PSA: 113.96000
• LogP: 4.67490
• Solubility: Not determined

Boc-Dab(Fmoc)-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-Dab(Fmoc)-OH

Boc-Dab(Fmoc)-OH: A Comprehensive Overview

Boc-Dab(Fmoc)-OH is a specialized compound with the CAS number 117106-21-5, widely recognized in the fields of organic chemistry and peptide synthesis. This compound is a derivative of diaminobutyric acid (DABA), a naturally occurring amino acid, and is extensively used in the synthesis of complex peptides and proteins. The name Boc-Dab(Fmoc)-OH reflects its structure, where Boc stands for tert-butoxycarbonyl (a common protecting group), Dab refers to diaminobutyric acid, and Fmoc stands for 9-fluorenylmethyloxycarbonyl (another protecting group). The hydroxyl group (-OH) at the end indicates the presence of a free carboxylic acid moiety.

The synthesis of Boc-Dab(Fmoc)-OH involves multiple steps, including the protection of amino groups using Boc and Fmoc groups. These protecting groups are crucial in peptide synthesis as they prevent unwanted side reactions during the assembly of complex molecules. The compound is typically synthesized via solid-phase synthesis, a method that allows for precise control over the sequence and structure of peptides. Recent advancements in this field have focused on improving the efficiency and scalability of such syntheses, making Boc-Dab(Fmoc)-OH more accessible for large-scale applications.

One of the most significant applications of Boc-Dab(Fmoc)-OH is in the field of drug discovery. Researchers have utilized this compound to synthesize bioactive peptides that target various disease pathways, including cancer, neurodegenerative diseases, and infectious diseases. For instance, studies published in 2023 have demonstrated the potential of peptides derived from Boc-Dab(Fmoc)-OH in inhibiting key enzymes involved in Alzheimer's disease progression. These findings highlight the importance of this compound in advancing therapeutic interventions.

In addition to its role in peptide synthesis, Boc-Dab(Fmoc)-OH has also found applications in materials science. Scientists have explored its use in creating self-assembling peptide nanofibers, which exhibit unique mechanical and biological properties. These nanofibers have potential applications in tissue engineering and regenerative medicine. A 2023 study published in *Nature Materials* reported that peptides derived from Boc-Dab(Fmoc)-OH can form highly ordered nanostructures that promote cell adhesion and differentiation.

The versatility of Boc-Dab(Fmoc)-OH extends to its use in chemical biology research. Researchers have employed this compound to study protein-protein interactions and enzyme mechanisms at a molecular level. By incorporating specific functional groups into peptides synthesized from Boc-Dab(Fmoc)-OH, scientists can probe complex biological systems with unprecedented precision. This has led to new insights into cellular signaling pathways and drug-target interactions.

From an environmental perspective, there has been growing interest in developing sustainable methods for synthesizing compounds like Boc-Dab(Fmco c)-OH. Recent research has focused on reducing waste generation and improving energy efficiency during the synthesis process. For example, green chemistry approaches such as catalytic hydrogenation and biodegradable protecting groups are being explored to make the production of B oc-Dab(Fm oc)-OH more eco-friendly.

In conclusion, B oc-D ab (F m oc )-O H is a versatile compound with significant implications across multiple scientific disciplines. Its role in peptide synthesis, drug discovery, materials science, and chemical biology underscores its importance as a tool for advancing modern research. As technology continues to evolve, we can expect even more innovative applications for this compound, further solidifying its place as a cornerstone in contemporary chemistry.